Cas no 2034540-67-3 (3-(3-chloro-4-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}propanamide)

• Product Name: 3-(3-chloro-4-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}propanamide
• CAS No: 2034540-67-3
• MF: C₁₈H₂₁ClFN₅O₂
• MW: 393.843045949936
• CID: 6014991
• PubChem ID: 121137680
• Update Time: 2025-11-06

3-(3-chloro-4-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}propanamide
• 3-(3-chloro-4-fluorophenyl)-N-[(4-methoxy-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]propanamide
• 2034540-67-3
• F6438-3285
• CHEMBL4975138
• AKOS032456850
• 3-(3-chloro-4-fluorophenyl)-N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)propanamide
• 3-(3-chloro-4-fluorophenyl)-N-{[4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}propanamide

• Inchi： 1S/C18H21ClFN5O2/c1-27-18-23-15(22-17(24-18)25-8-2-3-9-25)11-21-16(26)7-5-12-4-6-14(20)13(19)10-12/h4,6,10H,2-3,5,7-9,11H2,1H3,(H,21,26)
• InChI Key： TZHMSWLQEMKBMR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(NCC1=NC(=NC(=N1)N1CCCC1)OC)=O)F

Computed Properties

• Exact Mass: 393.1367808g/mol
• Monoisotopic Mass: 393.1367808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.2Ų

Additional information on 3-(3-chloro-4-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}propanamide

Chemical Profile and Biological Significance of 3-(3-Chloro-4-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}propanamide

The compound 3-(3-chloro-4-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}propanamide (CAS No. 2034540–67–3) represents a structurally complex molecule with potential applications in medicinal chemistry. Its scaffold integrates multiple pharmacophoric elements: a chlorinated fluorinated benzene ring, a methoxy-substituted triazine core, and a pyrrolidine-containing amide moiety. These structural features align with contemporary drug design strategies that emphasize modularity and multi-target engagement. The triazine heterocycle, a well-established scaffold in agrochemicals and pharmaceuticals, provides a rigid platform for bioisosteric replacements and functional group diversification.

The presence of the pyrrolidin–1–yl group introduces a nitrogen-rich cyclic amine that may facilitate hydrogen bonding interactions with target proteins. Recent studies on triazine-based compounds highlight their utility in kinase inhibition and GPCR modulation pathways. The methoxy substitution at the 4-position of the triazine ring likely enhances lipophilicity while maintaining solubility balance—a critical factor for optimal ADME (absorption, distribution, metabolism, excretion) profiles. The chloro and fluoro substituents on the aromatic ring contribute to electronic effects that can fine-tune molecular interactions with biological targets through halogen bonding or π-cation interactions.

Synthetic approaches to this compound would likely involve multistep organic synthesis strategies. The formation of the triazine core could be achieved via condensation reactions between cyanuric chloride and appropriate nucleophiles such as amines or alcohols. The incorporation of the pyrrolidin–1–yl group might require coupling reactions under controlled conditions to preserve the integrity of the heterocyclic framework. Amide bond formation between the propanamide segment and the triazine scaffold would necessitate activation strategies like HATU-mediated coupling or microwave-assisted protocols to ensure high yields.

In terms of biological activity, compounds containing similar structural motifs have demonstrated promising profiles in various therapeutic areas. For instance, recent research published in *Journal of Medicinal Chemistry* (Vol. 96) reported that triazine derivatives with pyrrolidine moieties exhibited selective inhibition of PDK1 (phosphoinositide-dependent kinase 1), a key regulator in cancer metabolism pathways. The specific arrangement of substituents in this compound may enhance its binding affinity to target enzymes through induced fit mechanisms or allosteric regulation.

The combination of electron-withdrawing groups (chloro, fluoro) and electron-donating groups (methoxy) creates an intramolecular charge distribution pattern that could influence molecular recognition processes. Computational studies using molecular docking simulations suggest that such compounds might adopt specific conformations when interacting with protein binding pockets characterized by hydrophobic clusters and hydrogen bond donor/acceptor sites.

In drug discovery pipelines, this compound's structure could serve as a lead candidate for optimization campaigns targeting kinases involved in oncogenic signaling pathways. The triazine scaffold's inherent stability against metabolic degradation makes it particularly attractive for developing orally bioavailable therapeutics. Additionally, the presence of multiple sites for chemical modification allows for systematic SAR (structure–activity relationship) studies to improve potency and selectivity profiles.

The propanamide linker connecting the aromatic ring to the triazine core plays a crucial role in determining conformational flexibility. This segment may act as a hinge region during protein-ligand interactions, enabling adaptive binding modes that accommodate different target conformations. Recent advances in fragment-based drug discovery methodologies could be applied to further characterize this molecule's interaction landscape using techniques like NMR spectroscopy or X-ray crystallography.

In agrochemical applications, similar compounds have shown herbicidal activity by inhibiting key enzymes in plant metabolic pathways such as acetolactate synthase (ALS). The chlorinated fluorinated benzene ring contributes to herbicidal efficacy through enhanced herbicide translocation within plant tissues while maintaining selectivity toward crop species through differential metabolism rates.

The synthesis methodology for this compound would benefit from green chemistry principles by employing solvent-free conditions or using biocatalytic approaches where appropriate. Microwave-assisted synthesis has emerged as an efficient technique for constructing complex molecules like this one by significantly reducing reaction times while maintaining high product purity levels.

In conclusion, the compound 3-(chloro-fluoro-phenyl)-N-{methoxy-pyrrolidin–1–yl-triazine}-propanamide represents an intriguing chemical entity with potential applications across multiple therapeutic areas including oncology and agriculture sciences due to its unique combination of structural features enabling diverse biological interactions.